3-[(3-phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine

Lipophilicity Physicochemical profiling ADME prediction

SAR campaigns on 3-alkylsulfanyl-1,2,4-triazoles frequently stall when generic benzyl or saturated alkyl analogs fail to recapitulate target engagement. This compound supplies the geometrically defined trans-cinnamyl pharmacophore validated in α-synuclein inhibition (IC₅₀ = 7.8 µM for the 5-(4-pyridinyl) analog) and antitubercular screening (58-84% H37Rv inhibition). • Free 5-amine enables C5 derivatization for hit-to-lead optimization. • Confirmed (E)-stereochemistry via ¹H NMR & InChI; QC spectra available. • Supplied at ≥98% purity; sealed, dry, 2-8 °C storage with room-temperature shipping.

Molecular Formula C11H12N4S
Molecular Weight 232.31 g/mol
Cat. No. B15049046
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-[(3-phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine
Molecular FormulaC11H12N4S
Molecular Weight232.31 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C=CCSC2=NNC(=N2)N
InChIInChI=1S/C11H12N4S/c12-10-13-11(15-14-10)16-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2,(H3,12,13,14,15)
InChIKeyYXKLHKQHGCKSOQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-(Cinnamylthio)-1,2,4-triazol-5-amine: Identity & Properties


3-[(3-Phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine (CAS 861924-94-9; synonym: 3-(cinnamylthio)-1H-1,2,4-triazol-5-amine) is a 3-alkylsulfanyl-1,2,4-triazole derivative bearing a trans-cinnamyl (E-3-phenylprop-2-en-1-yl) substituent linked via a thioether bridge at the triazole C3 position [1]. Its molecular formula is C₁₁H₁₂N₄S, molecular weight 232.31 g/mol, and the trans (E) configuration of the allylic double bond is confirmed by ¹H NMR and InChI stereochemical annotation (InChIKey: YXKLHKQHGCKSOQ-QPJJXVBHSA-N) [1]. The compound is commercially available at ≥98% purity (storage: sealed, dry, 2–8 °C) and is supplied exclusively for research and further manufacturing use . The 1,2,4-triazole-5-amine core is a privileged scaffold in medicinal chemistry, found in numerous antifungal, anticancer, and antimicrobial agents; the 3-alkylsulfanyl substitution pattern specifically has been validated as an allosteric VCP/p97 inhibitor pharmacophore and as a cis-restricted combretastatin A-4 mimetic .

Compound class 3-Alkylsulfanyl-1,2,4-triazol-5-amine with trans-cinnamyl substituent
Research context Supports medicinal chemistry and chemical biology probe development
QC identity Reference NMR and FTIR spectra available for batch verification

Why 3-Alkylsulfanyl Triazoles Are Not Interchangeable


Within the 3-alkylsulfanyl-1,2,4-triazol-5-amine series, the identity of the S-substituent is the primary driver of lipophilicity, conformational flexibility, and target complementarity. The cinnamyl group in the target compound introduces a trans-configured allylic double bond conjugated to a terminal phenyl ring, creating an extended π-system with 4 rotatable bonds and a measured LogP of approximately 2.19 . In contrast, the closest commercial analog—3-(benzylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 3922-47-2)—lacks the olefinic spacer (saturated CH₂ linker, 3 rotatable bonds, XLogP3-AA = 2.0) and consequently offers different geometry for π-π stacking and a distinct metabolic liability profile [1]. Shorter-chain analogs such as 3-(propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 51420-47-4; MW 158.22) and 3-(propylsulfanyl)-1H-1,2,4-triazol-5-amine (CAS 51493-17-5) eliminate the aromatic ring entirely, abolishing the capacity for aromatic stacking interactions that have been implicated in target engagement for cinnamylsulfanyl-triazoles (e.g., α-synuclein aggregation inhibition) [2]. The benzylsulfanyl subclass has furthermore been shown to exhibit only moderate antimycobacterial activity (MIC 32–>1000 µmol/L), underscoring that even subtle changes in the S-substituent produce large biological performance differences [1]. Generic substitution without explicit comparative data therefore risks loss of the specific physicochemical and biological profile conferred by the cinnamyl moiety.

Saturated S-benzyl or S-isopropyl analogs lack trans-configured π-system, altering π-stacking potential and target recognition profile.

Lipophilicity and membrane partitioning differ vs. benzyl (ΔLogP ~0.19); direct substitution may shift cellular permeability and protein binding behavior.

Benzylsulfanyl subclass shows only moderate antimycobacterial activity (MIC 32–>1000 µmol/L); generic replacement risks loss of alkylsulfanyl-class activity baseline.

Differentiation Evidence vs. Closest Analogs


Lipophilicity Comparison Across S-Substituents

The target compound exhibits a measured/calculated LogP of 2.19, representing a meaningful increase over the direct benzyl analog 3-(benzylsulfanyl)-1H-1,2,4-triazol-5-amine (XLogP3-AA = 2.0, PubChem) and a substantially larger increase over the saturated isopropyl analog 3-(propan-2-ylsulfanyl)-1H-1,2,4-triazol-5-amine (estimated LogP ~1.0–1.5 based on reduced carbon count and absence of aromaticity) [1]. The 0.19 log unit difference vs. the benzyl analog corresponds to an approximately 55% higher octanol-water partition coefficient (P = 10^0.19 ≈ 1.55), which is relevant for membrane permeability, CNS penetration potential, and plasma protein binding predictions .

Lipophilicity
Cross-study comparable
Target LogP 2.19 vs. benzyl LogP 2.0
ΔLogP ≈ +0.19; ~55% higher partition coefficient
Supports partitioning and membrane permeability context; may influence CNS exposure prediction.
Computed LogP; direct experimental validation recommended.
Lipophilicity Physicochemical profiling ADME prediction

Configurational Isomerism: E-Stereochemistry Advantage

The target compound possesses a trans (E) double bond in the cinnamyl moiety (InChI stereochemical layer: b/7-4+), confirmed by ¹H NMR coupling constants and ¹³C NMR chemical shifts [1]. This constrains the terminal phenyl group into a defined spatial orientation relative to the triazole core—a geometric feature entirely absent in the benzyl analog (freely rotating CH₂–Ph), the isopropyl analog (no aromatic ring), and the propyl analog (fully saturated chain) [1]. The E configuration creates a conjugated π-system spanning the S–CH₂–CH=CH–Ph unit, enabling predictable π-π stacking interactions with aromatic amino acid side chains in target proteins [2].

E-Stereochemistry
Head-to-head
Trans (E) double bond present; extended π-conjugation
Saturated analogs lack C=C and defined geometry
Enables predictable π-stacking and docking studies; saturated chains cannot replicate spatial constraint.
Confirmed by ¹H NMR and InChI b/7-4+.
Stereochemistry Molecular recognition π-π stacking

α-Synuclein Aggregation Inhibition by Cinnamylsulfanyl Scaffold

A close structural analog—3-(cinnamylsulfanyl)-5-(4-pyridinyl)-1,2,4-triazol-4-amine, differing from the target compound only by a 4-pyridinyl substituent at C5 and an N4-amino group—was identified via combined in silico and in vitro screening as an inhibitor of α-synuclein amyloid aggregation with an IC₅₀ of 7.8 µM (ThT fluorescence assay, 24 h incubation) [1][2]. This represents the first demonstration that the cinnamylsulfanyl-triazole scaffold engages the α-synuclein target, a finding that has not been reported for saturated alkylsulfanyl (methyl, ethyl, propyl, isopropyl) or benzylsulfanyl analogs of this chemotype [1].

α-Synuclein
Class-level
Analog IC₅₀ 7.8 µM
(ThT assay, 24 h)
Supports α-synuclein pathway study context; data to verify for exact compound.
Scaffold-class inference; not directly measured on target compound.
α-Synuclein Parkinson's disease Amyloid aggregation Neurodegeneration

Antimycobacterial Activity: Alkylsulfanyl vs. Benzylsulfanyl

The 3-alkylsulfanyl-1,2,4-triazole class (including cinnamylsulfanyl as an alkenyl-subtype) demonstrated 58–84% inhibition of Mycobacterium tuberculosis H37Rv (ATCC 27294) at a screening concentration of 6.25 µg/mL in the BACTEC 460 radiometric system [1]. In contrast, the 3-benzylsulfanyl subclass was independently evaluated and found to exhibit only moderate to slight antimycobacterial activity, with minimum inhibitory concentrations (MICs) falling in the range of 32 to >1000 µmol/L against M. tuberculosis, M. avium, and M. kansasii [2]. This cross-study comparison suggests that the alkenyl/alkyl substitution pattern at sulfur may confer superior antimycobacterial potency relative to the benzyl substitution pattern, although a direct head-to-head study including the cinnamyl compound has not been published.

Antimycobacterial
Cross-study comparable
Alkylsulfanyl class: 58–84% inhibition at 6.25 µg/mL
Benzylsulfanyl class: MIC 32–>1000 µmol/L
Supports antimicrobial screening context; benzyl substitution may reduce activity baseline.
Different assay formats; direct comparison requires caution.
Antituberculosis Mycobacterium tuberculosis Drug-resistant pathogens

Synthetic Accessibility: High-Yield Cinnamyl Alkylation

The alkylation of 4-methyl-1,2,4-triazole-3-thiol with trans-cinnamyl chloride under optimized conditions (MeOH–Na system) afforded 4-methyl-3-cinnamylsulfanyl-1,2,4-triazole in 89% yield [1]. This closely related transformation—differing only by the presence of an N4-methyl group—establishes a high-yielding synthetic route applicable to the target compound. Alternative solvent–base systems (i-PrOH–KOH, i-PrOH–Na, Me₂CO–K₂CO₃) gave lower yields, demonstrating that the MeOH–Na combination is the preferred condition for S-cinnamyl alkylation of 1,2,4-triazole-3-thiols [1]. No analogous yield optimization study has been published for the benzylsulfanyl or isopropylsulfanyl analogs.

Synthetic yield
Supporting
89% yield
(MeOH–Na system)
Reported synthetic accessibility; supports scale-up and procurement feasibility.
Inferred from 4-methyl analog alkylation.
Synthetic chemistry Process optimization Scale-up

Spectroscopic Fingerprint: NMR & FTIR for Identity QC

The target compound has publicly accessible ¹H NMR (300/400 MHz, DMSO-d₆, TMS, 297K) and FTIR (KBr wafer) reference spectra deposited in the KnowItAll spectral library via SpectraBase (Compound ID: 6Q64CWdGJc9), with the sample sourced from Bionet Research Ltd. [1]. This enables purchasers to verify compound identity and purity upon receipt using standard analytical instrumentation. In contrast, many closely related 3-alkylsulfanyl-1,2,4-triazol-5-amines—including the isopropyl (CAS 51420-47-4) and propyl (CAS 51493-17-5) analogs—lack publicly accessible reference spectra, complicating independent QC verification [1].

QC reference spectra
Supporting
¹H NMR and FTIR spectra publicly available
Enables independent identity verification and batch acceptance QC workflow.
SpectraBase ID 6Q64CWdGJc9; similar analogs lack reference data.
Quality control Analytical chemistry Compound identity verification

Application Scenarios Based on Evidence


α-Synuclein Aggregation Inhibitor Probe Development

The cinnamylsulfanyl-triazole scaffold has been validated as an α-synuclein aggregation inhibitor chemotype (IC₅₀ = 7.8 µM for the 5-(4-pyridinyl)-4-amino analog) [1]. 3-[(3-Phenylprop-2-en-1-yl)sulfanyl]-1H-1,2,4-triazol-5-amine serves as the minimal core scaffold for this activity, with the free 5-amine position available for further derivatization. Procurement of this compound enables medicinal chemistry exploration of C5-substituted analogs targeting Parkinson's disease and related synucleinopathies. Saturated alkylsulfanyl or benzylsulfanyl analogs should be deprioritized for this application, as no α-synuclein inhibitory activity has been reported for those subclasses [1].

Antituberculosis Lead Optimization

The 3-alkylsulfanyl-1,2,4-triazole class demonstrates 58–84% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL, representing a significantly more favorable activity baseline than the 3-benzylsulfanyl subclass (MIC 32–>1000 µmol/L) [2][3]. The cinnamyl variant combines the activity-associated alkylsulfanyl linkage with the aromatic character of the benzyl subclass, positioning it as a strategic intermediate for antituberculosis SAR studies. Procurement of this compound enables exploration of whether the conjugated olefin enhances or modulates activity relative to fully saturated alkyl chains.

Allosteric VCP/p97 Inhibitor Development

The 3-alkylsulfanyl-1,2,4-triazole chemotype has been established as a new class of potent, allosteric valosine-containing protein (VCP/p97) inhibitors with submicromolar cellular activity and clear mechanism of action, representing a first step toward novel anticancer agents [4]. The cinnamylsulfanyl variant offers an extended aromatic surface for additional hydrophobic contacts within the allosteric pocket, as suggested by the SAR described in Polucci et al. (2013), where larger alkylsulfanyl substituents generally correlated with improved biochemical potency [4]. Procurement supports hit-to-lead optimization campaigns targeting VCP-dependent cancers.

Chemical Biology Tool: trans-Cinnamyl Geometry for Probe Design

The trans (E) stereochemistry of the cinnamyl double bond—confirmed by ¹H NMR and InChI stereochemical annotation—provides a geometrically defined, conjugated π-system for photoaffinity labeling or click-chemistry derivatization via the alkene moiety [5]. The free 5-amine enables facile conjugation to biotin, fluorophores, or solid supports without compromising the cinnamyl pharmacophore. The availability of reference ¹H NMR and FTIR spectra further supports QC verification of probe integrity after derivatization [5]. This compound is recommended over saturated alkylsulfanyl analogs for applications requiring defined spatial orientation of the aromatic substituent.

Application
Selection Property
Validation Focus
α-Synuclein pathway modulation studies
Cinnamylsulfanyl scaffold context
α-Synuclein aggregation assay endpoint review
Antituberculosis screening and SAR studies
Alkylsulfanyl linkage with aromatic extension
M. tuberculosis growth inhibition assay context
VCP/p97 allosteric inhibition research
Extended hydrophobic surface (cinnamyl)
Allosteric VCP/p97 biochemical assay context
Stereochemical probe design and chemical biology
trans (E) geometry and conjugated π-system
Photoaffinity / click-chemistry derivatization review
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